Cas no 1540511-33-8 (N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine)

• Product Name: N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine
• CAS No: 1540511-33-8
• MF: C₁₂H₂₀N₄
• MW: 220.314002037048
• CID: 5047917
• Update Time: 2025-10-23

N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-cycloheptyl-2-methylpyrimidine-4,6-diamine
• 4-N-cycloheptyl-2-methylpyrimidine-4,6-diamine
• N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine

• Inchi： 1S/C12H20N4/c1-9-14-11(13)8-12(15-9)16-10-6-4-2-3-5-7-10/h8,10H,2-7H2,1H3,(H3,13,14,15,16)
• InChI Key： SKVIHDNUVKSZFM-UHFFFAOYSA-N
• SMILES： N(C1C=C(N)N=C(C)N=1)C1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• XLogP3: 2.9
• Topological Polar Surface Area: 63.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine

Research Brief on N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine (CAS: 1540511-33-8)

N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine (CAS: 1540511-33-8) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrimidine scaffold substituted with a cycloheptyl group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

The synthesis of N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine involves a multi-step organic synthesis process, starting from readily available precursors. Key steps include the cyclization of appropriately substituted pyrimidine intermediates and the introduction of the cycloheptyl moiety. The compound's structural features, including the presence of both amino and methyl groups on the pyrimidine ring, contribute to its unique chemical and biological properties. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations.

Pharmacological studies have revealed that N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine exhibits potent inhibitory activity against specific kinase targets implicated in various diseases, including cancer and inflammatory disorders. In vitro assays have demonstrated its ability to modulate key signaling pathways, leading to the suppression of tumor cell proliferation and inflammation. These findings suggest that the compound could serve as a lead molecule for the development of novel kinase inhibitors with improved efficacy and selectivity profiles.

In addition to its kinase inhibitory activity, recent research has explored the compound's potential as a modulator of other biological targets. For instance, studies have indicated its interaction with certain G-protein coupled receptors (GPCRs), which could expand its therapeutic applications to neurological and metabolic diseases. The compound's ability to cross the blood-brain barrier, as evidenced by preclinical pharmacokinetic studies, further supports its potential in central nervous system (CNS) disorders.

Despite these promising findings, challenges remain in the development of N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine as a therapeutic agent. Issues such as metabolic stability, toxicity, and formulation need to be addressed through further optimization and preclinical testing. Ongoing research aims to elucidate the compound's structure-activity relationships (SAR) and to design derivatives with enhanced pharmacological properties.

In conclusion, N4-Cycloheptyl-2-methylpyrimidine-4,6-diamine (CAS: 1540511-33-8) represents a promising candidate for drug development, with potential applications in oncology, inflammation, and CNS disorders. Continued research efforts are expected to provide deeper insights into its mechanisms of action and to advance its translation into clinical trials. The compound's unique chemical structure and biological activity make it a valuable addition to the arsenal of small molecule therapeutics in the chemical biology and medicinal chemistry fields.